Cas no 1497911-91-7 (2-(5-methylthiophen-3-yl)cyclopentan-1-ol)

• Product Name: 2-(5-methylthiophen-3-yl)cyclopentan-1-ol
• CAS No: 1497911-91-7
• MF: C₁₀H₁₄OS
• MW: 182.282561779022
• CID: 5844373
• PubChem ID: 65105051
• Update Time: 2025-11-01

2-(5-methylthiophen-3-yl)cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanol, 2-(5-methyl-3-thienyl)-
• 2-(5-methylthiophen-3-yl)cyclopentan-1-ol
• AKOS014438088
• EN300-1635388
• 1497911-91-7

• Inchi： 1S/C10H14OS/c1-7-5-8(6-12-7)9-3-2-4-10(9)11/h5-6,9-11H,2-4H2,1H3
• InChI Key： QQDAMGCKSQCKGZ-UHFFFAOYSA-N
• SMILES： C1(O)CCCC1C1C=C(C)SC=1

Computed Properties

• Exact Mass: 182.07653624g/mol
• Monoisotopic Mass: 182.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.5Ų

Experimental Properties

• Density: 1.171±0.06 g/cm3(Predicted)
• Boiling Point: 299.2±40.0 °C(Predicted)
• pka: 15.09±0.40(Predicted)

Additional information on 2-(5-methylthiophen-3-yl)cyclopentan-1-ol

2-(5-Methylthiophen-3-yl)cyclopentan-1-ol: A Comprehensive Overview

The compound 2-(5-methylthiophen-3-yl)cyclopentan-1-ol, identified by the CAS number CAS No. 1497911-91, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclic alcohols, specifically cyclopentanols, which are known for their stability and versatility in organic synthesis. The presence of the thiophene ring, a five-membered aromatic heterocycle containing sulfur, adds unique electronic properties to the molecule, making it an interesting subject for both academic and industrial research.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery and material science. The 5-methylthiophen moiety in this compound contributes to its aromaticity and enhances its reactivity in various chemical transformations. The cyclopentane ring, on the other hand, provides a rigid structure that can be further functionalized to explore its potential in medicinal chemistry. Researchers have been particularly interested in the stereochemistry of this compound, as the hydroxyl group's position on the cyclopentane ring can influence its interaction with biological targets.

In terms of synthesis, 2-(5-methylthiophen-3-yl)cyclopentan-1-ol can be prepared through a variety of methods, including Suzuki coupling reactions and other cross-coupling techniques. These methods allow for precise control over the regiochemistry and stereochemistry of the molecule, which is crucial for its application in drug design. Recent advancements in catalytic asymmetric synthesis have further expanded the possibilities for producing enantiomerically pure samples of this compound, which is essential for pharmacological studies.

The compound has shown promising results in preliminary biological assays, particularly in its ability to modulate certain enzyme activities and cellular pathways. For instance, studies have demonstrated that it exhibits moderate inhibitory activity against several kinases, making it a potential lead compound for anti-cancer drug development. Additionally, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic materials.

From an environmental perspective, understanding the degradation pathways of CAS No. 1497911 is critical for assessing its ecological impact. Recent research has focused on its biodegradation under aerobic and anaerobic conditions, as well as its potential to accumulate in aquatic systems. These studies are essential for ensuring the safe handling and disposal of this compound during industrial processes.

In conclusion, 2-(5-methylthiophen-3-yl)cyclopentan-1-ol represents a valuable addition to the arsenal of compounds available for chemical innovation. Its unique structure, coupled with recent advances in synthetic methodologies and biological applications, positions it as a key player in both academic research and industrial development. As further studies continue to unravel its full potential, this compound is likely to play an increasingly important role in shaping future advancements across multiple disciplines.